![molecular formula C23H23N3O2 B6355387 Pyridine-2,6-bis-(N-2-ethylphenyl)-carboxamide CAS No. 547748-89-0](/img/structure/B6355387.png)
Pyridine-2,6-bis-(N-2-ethylphenyl)-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Pyridine-2,6-bis-(N-2-ethylphenyl)-carboxamide, also known as EPCA, is a heterocyclic compound that has been studied for its various applications in the fields of science and technology. This compound is composed of a pyridine ring and two ethylphenyl groups attached to the nitrogen atoms of the pyridine ring. It can be used in various chemical reactions, such as the synthesis of other compounds, as well as in biological research, such as the study of the mechanism of action of drugs.
Scientific Research Applications
Pyridine-2,6-bis-(N-2-ethylphenyl)-carboxamide has been used in various scientific research applications, such as the synthesis of other compounds, the study of the mechanism of action of drugs, and the study of biochemical and physiological processes. It has also been used in the synthesis of other compounds, such as benzofuran-2-carboxamide and 2-chloro-6-methylpyridine-3-carboxamide. Additionally, this compound has been used in the study of the mechanism of action of drugs, such as the anticonvulsant drug phenytoin.
Mechanism of Action
The mechanism of action of Pyridine-2,6-bis-(N-2-ethylphenyl)-carboxamide is not fully understood, but it is believed to be related to its ability to bind to certain proteins in the body. It is thought to bind to proteins that are involved in the regulation of various biochemical and physiological processes, such as the regulation of neurotransmitter release and the regulation of cell proliferation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to modulate the activity of certain enzymes, such as acetylcholinesterase and catechol-O-methyltransferase, as well as to modulate the release of neurotransmitters, such as dopamine and serotonin. Additionally, it has been shown to have anti-inflammatory and anti-tumor effects.
Advantages and Limitations for Lab Experiments
The advantages of using Pyridine-2,6-bis-(N-2-ethylphenyl)-carboxamide in laboratory experiments include its low cost, its stability, and its ability to be used in various chemical reactions. Additionally, it is relatively non-toxic and has low volatility, making it safe to handle in the laboratory. However, there are some limitations to using this compound in laboratory experiments, such as its low solubility in water and the fact that it is difficult to separate from other compounds.
Future Directions
The future directions for research on Pyridine-2,6-bis-(N-2-ethylphenyl)-carboxamide include further study of its mechanism of action, its effects on various biochemical and physiological processes, and its potential applications in the synthesis of other compounds. Additionally, further research is needed to explore the potential use of this compound as an anti-inflammatory and anti-tumor agent. Additionally, further research is needed to explore the potential use of this compound in the treatment of neurological disorders, such as epilepsy and Parkinson’s disease.
Synthesis Methods
Pyridine-2,6-bis-(N-2-ethylphenyl)-carboxamide can be synthesized by the reaction of ethylphenylacetyl chloride and pyridine-2,6-dicarboxamide. The reaction is carried out in an aqueous solution of sodium hydroxide at a temperature of 70-80°C. The reaction is catalyzed by a base, such as sodium hydroxide or potassium hydroxide, and the yield of the reaction is typically around 95%.
properties
IUPAC Name |
2-N,6-N-bis(2-ethylphenyl)pyridine-2,6-dicarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O2/c1-3-16-10-5-7-12-18(16)25-22(27)20-14-9-15-21(24-20)23(28)26-19-13-8-6-11-17(19)4-2/h5-15H,3-4H2,1-2H3,(H,25,27)(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKVHKYDJOHMNKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)C2=NC(=CC=C2)C(=O)NC3=CC=CC=C3CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.